Cas no 1805118-90-4 (3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine)

3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, combining methoxy, methyl, nitro, and trifluoromethoxy functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the nitro group offers reactivity for further functionalization. Its well-defined regiochemistry allows for precise modifications in heterocyclic chemistry applications. The compound is particularly useful in the development of bioactive molecules, where its structural features contribute to improved binding affinity and selectivity. Suitable for controlled reactions, it serves as a versatile building block in medicinal and materials chemistry research.

3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine structure

1805118-90-4 structure

Product Name:3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine

CAS No:1805118-90-4

MF:C₈H₇F₃N₂O₄

MW:252.147392511368

CID:4838301

Update Time:2025-11-07

3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H7F3N2O4/c1-4-5(16-2)3-6(17-8(9,10)11)7(12-4)13(14)15/h3H,1-2H3
- InChI Key： XKLMMFHUBLRUKY-UHFFFAOYSA-N
- SMILES： FC(OC1=C([N+](=O)[O-])N=C(C)C(=C1)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 281
XLogP3: 2.6
Topological Polar Surface Area: 77.2

3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029088106-1g	3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine	1805118-90-4	97%	1g	$1,549.60	2022-04-01

3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine Related Literature

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Additional information on 3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine

3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1805118-90-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique substitution pattern, featuring a methoxy group at position 3, a methyl group at position 2, a nitro group at position 6, and a trifluoromethoxy group at position 5. These substituents contribute to its distinct chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The trifluoromethoxy group, known for its electron-withdrawing effects, plays a crucial role in modulating the electronic properties of the molecule, enhancing its reactivity in certain chemical reactions.

In the context of agricultural chemistry, this compound has shown promise as a component in advanced pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a potential candidate for developing eco-friendly agrochemicals. Furthermore, the methoxy and nitro groups contribute to its stability under various environmental conditions, ensuring prolonged efficacy in field applications.

The synthesis of 3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high purity and yield, addressing previous challenges related to scalability and cost-effectiveness.

From a materials science perspective, this compound has been investigated for its potential as a building block in the construction of advanced materials such as conductive polymers and optoelectronic devices. Its aromatic ring system and functional groups provide opportunities for tailoring electronic properties, making it suitable for applications in flexible electronics and energy storage systems.

Moreover, 3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine has been studied for its role in medicinal chemistry as a scaffold for drug design. Its ability to interact with biological targets through multiple binding modes makes it an attractive candidate for developing drugs targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-Methoxy-2-methyl-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1805118-90-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in chemistry, pharmacology, and materials science.